Cas no 1251318-46-3 (Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate)

Methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate is a specialized organic compound featuring a cyclopropylamino group and an imidazole moiety attached to a methylpropanoate backbone. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The cyclopropyl ring enhances steric and electronic properties, while the imidazole group offers potential for coordination or hydrogen bonding. The ester functionality provides versatility for further derivatization. Its balanced lipophilicity and molecular rigidity may contribute to improved bioavailability in drug design. The compound's defined stereochemistry, if applicable, allows for selective applications in asymmetric synthesis. It serves as a key intermediate for developing bioactive molecules with tailored properties.
Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate structure
1251318-46-3 structure
Product Name:Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate
CAS No:1251318-46-3
MF:C11H17N3O2
MW:223.271582365036
MDL:MFCD16140908
CID:5603804
PubChem ID:61916571
Update Time:2025-10-24

Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • CS-0346733
    • 1251318-46-3
    • AKOS011190488
    • EN300-1140133
    • Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate
    • MDL: MFCD16140908
    • Inchi: 1S/C11H17N3O2/c1-11(10(15)16-2,13-9-3-4-9)7-14-6-5-12-8-14/h5-6,8-9,13H,3-4,7H2,1-2H3
    • InChI Key: BLKQRKBKGMGLNS-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)(CN1C=NC=C1)NC1CC1)=O

Computed Properties

  • Exact Mass: 223.132076794g/mol
  • Monoisotopic Mass: 223.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.2Ų

Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1140133-1g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
1g
$842.0 2023-08-31
Enamine
EN300-1140133-5g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
5g
$2443.0 2023-08-31
Enamine
EN300-1140133-10g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
10g
$3622.0 2023-08-31
Enamine
EN300-1140133-0.05g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
0.05g
$707.0 2023-08-31
Enamine
EN300-1140133-0.1g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
0.1g
$741.0 2023-08-31
Enamine
EN300-1140133-0.25g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
0.25g
$774.0 2023-08-31
Enamine
EN300-1140133-0.5g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
0.5g
$809.0 2023-08-31
Enamine
EN300-1140133-1.0g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
1g
$986.0 2023-06-09
Enamine
EN300-1140133-2.5g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
2.5g
$1650.0 2023-08-31
Enamine
EN300-1140133-5.0g
methyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)-2-methylpropanoate
1251318-46-3
5g
$2858.0 2023-06-09

Additional information on Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate

Research Brief on Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate (CAS: 1251318-46-3)

Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate (CAS: 1251318-46-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclopropylamino group and an imidazole moiety, suggests its involvement in modulating biological pathways, particularly those related to enzyme inhibition or receptor binding. Recent literature indicates that derivatives of this compound have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate. A 2022 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic methods to reduce waste and improve efficiency. This is particularly relevant for industrial-scale production, where cost-effectiveness and environmental impact are critical considerations.

Biological evaluations of this compound have revealed promising results. In vitro studies have shown that it exhibits moderate to high activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, preliminary in vivo studies in rodent models have indicated its potential as an anti-inflammatory agent, with reduced side effects compared to existing therapeutics. These findings underscore the compound's versatility and its potential for further development.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Recent research has also pointed to the need for more comprehensive toxicology studies to ensure its safety profile. Collaborative efforts between academic and industrial researchers are expected to address these gaps in the near future.

In conclusion, Methyl 2-(cyclopropylamino)-3-(1h-imidazol-1-yl)-2-methylpropanoate (CAS: 1251318-46-3) represents a promising candidate in medicinal chemistry, with diverse applications and ongoing research to unlock its full potential. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic scope.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited